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Compound of Interest

Compound Name: JH-X-119-01

Cat. No.: B15606531 Get Quote

Technical Support Center: JH-X-119-01
Welcome to the technical support center for JH-X-119-01. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the proper

handling, storage, and use of JH-X-119-01, with a focus on preventing its degradation in

solution.

Frequently Asked Questions (FAQs)
Q1: What is JH-X-119-01 and what is its mechanism of action?

JH-X-119-01 is a highly potent and selective covalent inhibitor of Interleukin-1 Receptor-

Associated Kinase 1 (IRAK1).[1][2][3][4] It functions by irreversibly binding to the cysteine 302

residue of IRAK1, which blocks its kinase activity.[2][5][6][7] This compound is utilized in

research to study the role of IRAK1 in signaling pathways, particularly in the context of innate

immunity and certain cancers like B-cell lymphomas.[5][7]

Q2: What are the recommended storage conditions for JH-X-119-01?

To ensure the stability and longevity of JH-X-119-01, it is crucial to adhere to the following

storage guidelines:

Solid Form: The lyophilized powder should be stored at -20°C for long-term storage, where it

can be stable for up to three years.[3][8]
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Stock Solutions: Once dissolved, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C (stable for up to 6 months) or -20°C (stable for up to

1 month).[8][9][10]

Q3: In which solvent should I dissolve JH-X-119-01?

JH-X-119-01 is soluble in Dimethyl Sulfoxide (DMSO).[2][3] It is highly recommended to use

fresh, anhydrous (hygroscopic) DMSO to achieve maximum solubility and prevent degradation.

[8][9] The presence of moisture in DMSO can significantly impact the solubility and stability of

the compound.[8][9]

Q4: How can I improve the dissolution of JH-X-119-01?

If you encounter difficulties in dissolving JH-X-119-01, the following techniques can be

employed:

Sonication: This is a recommended method to aid in the dissolution process.[3]

Gentle Heating: Gently warming the solution to 37°C can also help to increase solubility.

Always ensure the solution is clear before use.

Troubleshooting Guide: Preventing Degradation in
Solution
This guide addresses common issues that may arise during the handling and use of JH-X-119-
01 solutions, with a focus on preventing chemical degradation.
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Problem Potential Cause Recommended Solution

Precipitate forms in the stock

solution upon storage.

The storage temperature is not

low enough, or the solution

has undergone multiple freeze-

thaw cycles.

Aliquot the stock solution into

smaller, single-use volumes to

minimize freeze-thaw cycles.

Ensure storage at -80°C for

long-term stability. Before use,

gently warm the aliquot to

room temperature and vortex

to ensure homogeneity.

Loss of compound activity over

time.

The compound may be

degrading in solution. This

could be due to hydrolysis,

oxidation, or photodegradation.

To prevent hydrolysis: Use

anhydrous solvents and store

solutions tightly sealed to

protect from moisture. Prepare

aqueous working solutions

fresh for each experiment and

do not store them for extended

periods. To prevent oxidation:

While not explicitly

documented for JH-X-119-01,

using degassed solvents can

be a good practice for

sensitive compounds. To

prevent photodegradation:

Protect solutions from light by

using amber vials or by

wrapping vials in foil. Store in

the dark.

Inconsistent experimental

results.

This could be a result of

inaccurate solution

concentration due to

incomplete dissolution or

degradation.

Always ensure the compound

is fully dissolved before use.

Prepare fresh working

solutions from a properly

stored stock solution for each

experiment. It is also advisable

to periodically check the purity

of the stock solution if it has
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been stored for an extended

period.

Difficulty dissolving the

compound.

The compound may have

absorbed moisture, or the

solvent quality is poor.

Use a fresh, unopened bottle

of anhydrous DMSO. If the

compound has been exposed

to air, it may have absorbed

moisture. Storing the solid

compound in a desiccator can

help to keep it dry.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Acclimatize: Allow the vial of solid JH-X-119-01 to warm to room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of JH-X-119-01 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 4.52 mg of the compound

(Molecular Weight: 452.46 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

Mixing: Vortex the solution and, if necessary, sonicate or warm gently until the solid is

completely dissolved.

Storage: Aliquot the stock solution into single-use vials and store at -80°C.

Preparation of Working Solutions
For cell-based assays, it is common to dilute the DMSO stock solution into an aqueous culture

medium. Due to the potential for reduced stability in aqueous solutions, it is critical to prepare

these working solutions immediately before use.

Thaw: Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.
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Dilution: Perform serial dilutions of the stock solution in your cell culture medium to achieve

the desired final concentrations for your experiment. Ensure thorough mixing after each

dilution step.

Immediate Use: Use the freshly prepared working solutions in your experiments without

delay. Do not store aqueous working solutions.

Data Presentation
Solubility Data

Solvent Reported Solubility Source

DMSO 12 mg/mL (26.52 mM) TargetMol[3]

DMSO 90 mg/mL (198.91 mM) Selleck Chemicals[8]

DMSO 100 mg/mL (204.53 mM)
MedChemExpress (for

hydrochloride salt)[9]

Note: The variability in reported solubility may be due to differences in the salt form (free base

vs. hydrochloride) and experimental conditions. It is always recommended to perform a

solubility test for your specific batch.

Storage Recommendations
Form Temperature Duration

Solid -20°C Up to 3 years[3][8]

Stock Solution (in DMSO) -80°C Up to 6 months[9][10]

Stock Solution (in DMSO) -20°C Up to 1 month[8][9][10]
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Solution Preparation

Storage

Experimental Use

Solid JH-X-119-01

10 mM Stock Solution

Dissolve

Anhydrous DMSO

Solvent

Aliquot into single-use vials

Store at -80°C

Thaw single aliquot

Prepare fresh working solution in aqueous buffer

Immediate use in experiment

Click to download full resolution via product page

Caption: Recommended workflow for the preparation and handling of JH-X-119-01 solutions.
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Preventing JH-X-119-01 Degradation

Preventative Measures

JH-X-119-01 Degradation

Hydrolysis Oxidation Photodegradation

Use Anhydrous Solvents Store Tightly Sealed Prepare Aqueous Solutions Fresh Use Degassed Solvents (Precautionary) Protect from Light

Click to download full resolution via product page

Caption: Key factors in preventing the degradation of JH-X-119-01 in solution.
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Caption: Simplified signaling pathway showing the inhibitory action of JH-X-119-01 on IRAK1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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